BE“GHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 2-((2-(Dimethylamino)ethyl)
(methyl)amino)ethanol: A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-((2-(Dimethylamino)ethyl)
Compound Name:
(methyl)amino)ethanol

Cat. No.: B051265

This guide provides essential safety and logistical information for the proper disposal of 2-((2-

(Dimethylamino)ethyl)(methyl)amino)ethanol, a chemical that requires careful handling due
to its hazardous properties. The following procedures are designed for researchers, scientists,
and drug development professionals to ensure safe and compliant disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Warning: This substance is known to cause severe skin burns and eye damage. It is also
harmful if swallowed or in contact with skin.[1][2] Before handling, it is crucial to be aware of its
hazards and to use appropriate personal protective equipment.

Primary Hazards:

Causes severe skin burns and eye damage|[1]

Causes serious eye damage[1]

May be harmful if swallowed[2]

Combustible liquid

Required Personal Protective Equipment:
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o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1][3]
o Skin Protection: Wear protective gloves and impervious clothing.[1][3]

o Respiratory Protection: In case of inadequate ventilation, use a full-face respirator with an
appropriate filter (e.g., type ABEK (EN14387)).[1]

Chemical and Physical Properties

Understanding the physical and chemical properties of 2-((2-(Dimethylamino)ethyl)
(methyl)amino)ethanol is essential for its safe handling and disposal.

Property Value

CAS Number 2212-32-0[1]

Molecular Formula C7H18N20][2]

Boiling Point 207 °C (lit.)

Density 0.904 g/mL at 25 °C (lit.)
Flash Point 87 °C (188.6 °F) - closed cup

*Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to prevent harm to
personnel and the environment.

Step-by-Step Spill Response:
o Evacuate and Secure the Area: Remove all personnel from the immediate vicinity of the spill.

e Remove Ignition Sources: As the substance is combustible, eliminate any open flames,
sparks, or hot surfaces.[4]

e Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the buildup of harmful
vapors.
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» Contain the Spill: Use inert absorbent materials to contain the spill. Prevent the chemical
from entering drains or waterways.[4]

o Clean-Up: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal. Do not use brass or copper containers or tools.[4]

o Decontaminate: Clean the spill area thoroughly with a suitable cleaning agent.

» Dispose of Waste: All contaminated materials must be disposed of as hazardous waste in
accordance with local, regional, and national regulations.[1]

Proper Disposal Procedure

The disposal of 2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol must be conducted in
compliance with all applicable laws and regulations. It is imperative to treat this chemical and
its empty containers as hazardous waste.[1]

Step-by-Step Disposal Guidance:

o Consult Regulations: Before initiating any disposal procedures, consult local, regional, and
national hazardous waste regulations.[5]

e Do Not Dispose in General Waste or Drains: This chemical should never be disposed of in
the regular trash or poured down the drain.

e Use a Licensed Waste Disposal Service: The most appropriate method of disposal is to
contact a licensed professional waste disposal service to arrange for the collection and
proper treatment of the chemical waste.[1]

o Properly Label Waste Containers: Ensure that the container holding the waste is clearly and
accurately labeled with the chemical name and associated hazards.

e Handle Uncleaned Containers as Hazardous: Empty containers may retain product residue
and should be handled with the same precautions as the chemical itself.[3]

Disposal Decision Workflow
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The following diagram illustrates the logical steps to be taken when disposing of 2-((2-
(Dimethylamino)ethyl)(methyl)amino)ethanol.

Start: Chemical Waste for Disposal

i

Identify Chemical and Hazards
(2-((2-(Dimethylamino)ethyl)(methyl)amino)ethanol)

Consult Local, Regional, and
National Disposal Regulations

Is the waste classified
as hazardous?

Follow Non-Hazardous I
Waste Disposal Procedures E
(Not Applicable for this Chemical) !

Contact Licensed Professional
Waste Disposal Service

Package and Label Waste
According to Regulations

Schedule Waste Pickup

Complete and Retain
Disposal Documentation

l

End: Proper Disposal Complete
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Caption: Disposal Decision Workflow for Hazardous Chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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